Cas no 1286264-95-6 ((4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride)
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride
- 1-(3-Pyridinylcarbonyl)-4-piperidinamine 2HCl
- 1-(3-Pyridinylcarbonyl)-4-piperidinamine dihydrochloride
-
- Inchi: 1S/C11H15N3O.2ClH/c12-10-3-6-14(7-4-10)11(15)9-2-1-5-13-8-9;;/h1-2,5,8,10H,3-4,6-7,12H2;2*1H
- InChI Key: PDCOFHVXUTXFRK-UHFFFAOYSA-N
- SMILES: Cl.Cl.O=C(C1C=NC=CC=1)N1CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 224
- Topological Polar Surface Area: 59.2
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 063913-1g |
4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride |
1286264-95-6 | 95% | 1g |
£305.00 | 2022-03-01 | |
| Chemenu | CM492779-1g |
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanonedihydrochloride |
1286264-95-6 | 97% | 1g |
$370 | 2022-06-13 | |
| TRC | A406500-25mg |
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone Dihydrochloride |
1286264-95-6 | 25mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A406500-100mg |
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone Dihydrochloride |
1286264-95-6 | 100mg |
$ 603.00 | 2023-04-19 | ||
| TRC | A406500-250mg |
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone Dihydrochloride |
1286264-95-6 | 250mg |
$ 1200.00 | 2023-09-09 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1695247-250mg |
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride |
1286264-95-6 | 98% | 250mg |
¥1856.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1695247-1g |
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride |
1286264-95-6 | 98% | 1g |
¥5007.00 | 2024-08-09 |
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride
Introduction to (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone Dihydrochloride (CAS No. 1286264-95-6)
(4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride
Compound with the CAS number 1286264-95-6 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound, known as (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride, has garnered attention due to its unique structural features and potential biological activities. The presence of both piperidine and pyridine moieties in its structure suggests a high degree of versatility, making it a valuable scaffold for drug discovery.
The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility and bioavailability of drugs. It is frequently incorporated into active pharmaceutical ingredients (APIs) due to its favorable pharmacokinetic properties. The pyridine moiety, on the other hand, is well-documented for its role in various biological processes and has been extensively used in the design of bioactive molecules. The combination of these two heterocyclic rings in (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride creates a promising framework for further chemical modification and functionalization.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The compound (CAS No. 1286264-95-6) has been explored as a potential lead compound in the inhibition of enzymes involved in cancer metabolism. Studies have shown that molecules containing the piperidine-pyridine core can exhibit significant inhibitory effects on kinases and other enzymes relevant to tumor growth and progression. This has opened up new avenues for the development of targeted therapies against cancer.
Moreover, the dihydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation into drug products. The salt form also improves the compound's bioavailability, which is crucial for achieving therapeutic efficacy. These properties make (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride an attractive candidate for further preclinical and clinical investigations.
The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and salt formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the piperidine-pyridine core efficiently. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.
Recent advancements in computational chemistry have also played a pivotal role in understanding the biological activity of (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride. Molecular docking studies have been conducted to predict its binding interactions with target proteins. These studies have provided insights into the compound's mechanism of action and have guided the optimization of its structure for improved potency and selectivity.
In conclusion, (4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride (CAS No. 1286264-95-6) represents a promising candidate for further development as a therapeutic agent. Its unique structural features, combined with its potential biological activities, make it an exciting molecule to explore in drug discovery efforts. With ongoing research focused on its pharmacological properties and synthetic modifications, this compound holds great promise for addressing unmet medical needs.
1286264-95-6 ((4-Aminopiperidin-1-yl)(pyridin-3-yl)methanone dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)